Cas no 1391052-89-3 (4-Ethyl-5-fluoropyrimidine Hydrochloride)

• Product Name: 4-Ethyl-5-fluoropyrimidine Hydrochloride
• CAS No: 1391052-89-3
• MF: C₆H₈ClFN₂
• MW: 162.592523574829
• CID: 4553405
• Update Time: 2025-09-28

4-Ethyl-5-fluoropyrimidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-fluoropyrimidine Hydrochloride

• Inchi： 1S/C6H7FN2.ClH/c1-2-6-5(7)3-8-4-9-6;/h3-4H,2H2,1H3;1H
• InChI Key： IWOPZQIHYWUWSD-UHFFFAOYSA-N
• SMILES： C(C1=NC=NC=C1F)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Ethyl-5-fluoropyrimidine Hydrochloride

Comprehensive Overview of 4-Ethyl-5-fluoropyrimidine Hydrochloride (CAS 1391052-89-3): Properties, Applications, and Industry Insights

4-Ethyl-5-fluoropyrimidine Hydrochloride (CAS 1391052-89-3) is a specialized fluorinated pyrimidine derivative gaining traction in pharmaceutical and agrochemical research. As a fluorinated heterocyclic compound, its unique molecular structure—featuring an ethyl group at the 4-position and a fluorine atom at the 5-position—confers distinct reactivity and bioavailability. This compound is increasingly studied for its potential as a building block in drug discovery, particularly in kinase inhibitors and antiviral agents, aligning with the growing demand for small-molecule therapeutics.

The rise of precision medicine and targeted therapies has amplified interest in fluorinated compounds like 4-Ethyl-5-fluoropyrimidine Hydrochloride. Fluorine's electronegativity enhances metabolic stability and membrane permeability, addressing key challenges in oral drug development. Researchers frequently search for "fluoropyrimidine applications 2024" or "CAS 1391052-89-3 solubility data," reflecting the need for practical data in formulation design. Recent studies highlight its utility in modifying nucleoside analogs, a hotspot for antiviral drug candidates.

Synthetic accessibility is another advantage of 4-Ethyl-5-fluoropyrimidine Hydrochloride. Its hydrochloride salt form improves handling and solubility in aqueous systems, critical for high-throughput screening workflows. Industry queries such as "scalable synthesis of 5-fluoropyrimidines" underscore its role in optimizing process chemistry. The compound’s compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further positions it as a versatile intermediate for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, this compound attracts attention in agrochemical innovation. Fluorinated pyrimidines are explored as herbicidal or fungicidal agents, responding to the global push for sustainable crop protection. Searches like "4-Ethyl-5-fluoropyrimidine mode of action" reveal growing interdisciplinary interest. Regulatory trends favoring low-residue pesticides may drive further adoption of such structurally tunable molecules.

Analytical characterization of CAS 1391052-89-3 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Data on its stability under various pH conditions (a frequent query: "hydrochloride salt stability in DMSO") is vital for storage protocols. Suppliers increasingly provide certificates of analysis (CoA) with batch-specific impurity profiles, meeting stringent quality-by-design (QbD) standards in manufacturing.

Environmental and safety profiles are also critical. While not classified as hazardous, proper laboratory handling guidelines for fluorinated compounds emphasize PPE usage and waste disposal—topics often searched alongside "green chemistry alternatives for fluorination." The industry’s shift toward bio-based solvents may influence future synthetic routes for this intermediate.

Market projections suggest steady growth for fluoropyrimidine derivatives, fueled by oncology and CNS drug pipelines. Patent analyses reveal incremental innovations around 4-Ethyl-5-fluoropyrimidine Hydrochloride modifications, particularly in prodrug formulations. As AI-driven molecular design platforms accelerate discovery, demand for such high-purity intermediates will likely expand, making CAS 1391052-89-3 a compound to watch in coming years.